Cas no 2092329-34-3 (2-Pyrimidinamine, 4-chloro-N-methyl-6-(1-methylethyl)-)

• Product Name: 2-Pyrimidinamine, 4-chloro-N-methyl-6-(1-methylethyl)-
• CAS No: 2092329-34-3
• MF: C₈H₁₂ClN₃
• MW: 185.653980255127
• CID: 5267398
• Update Time: 2025-07-02

2-Pyrimidinamine, 4-chloro-N-methyl-6-(1-methylethyl)- Chemical and Physical Properties

Names and Identifiers

• 2-Pyrimidinamine, 4-chloro-N-methyl-6-(1-methylethyl)-

• Inchi： 1S/C8H12ClN3/c1-5(2)6-4-7(9)12-8(10-3)11-6/h4-5H,1-3H3,(H,10,11,12)
• InChI Key： SQBPFRZXUOCUND-UHFFFAOYSA-N
• SMILES： C1(NC)=NC(C(C)C)=CC(Cl)=N1

Additional information on 2-Pyrimidinamine, 4-chloro-N-methyl-6-(1-methylethyl)-

Recent Advances in the Study of 2-Pyrimidinamine, 4-chloro-N-methyl-6-(1-methylethyl)- (CAS: 2092329-34-3)

The compound 2-Pyrimidinamine, 4-chloro-N-methyl-6-(1-methylethyl)- (CAS: 2092329-34-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic compound, characterized by its pyrimidine backbone with chloro and isopropyl substituents, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanism of action, positioning it as a candidate for further drug development.

One of the key areas of investigation has been the compound's role as a kinase inhibitor. Kinases are critical enzymes involved in signal transduction pathways, and their dysregulation is often associated with diseases such as cancer and inflammatory disorders. Preliminary in vitro studies have demonstrated that 2-Pyrimidinamine, 4-chloro-N-methyl-6-(1-methylethyl)- exhibits selective inhibition against specific kinase targets, with IC50 values in the nanomolar range. These findings suggest its potential as a lead compound for the development of targeted therapies.

In addition to its kinase inhibitory activity, recent research has explored the compound's pharmacokinetic properties. Studies in animal models have revealed favorable absorption and distribution profiles, with moderate plasma protein binding and good bioavailability. However, challenges remain in optimizing its metabolic stability and minimizing off-target effects. Advanced computational modeling and structure-activity relationship (SAR) studies are being employed to address these issues and enhance the compound's therapeutic index.

Another noteworthy development is the application of 2-Pyrimidinamine, 4-chloro-N-methyl-6-(1-methylethyl)- in combination therapies. Synergistic effects have been observed when this compound is co-administered with established chemotherapeutic agents, leading to enhanced efficacy and reduced drug resistance. These findings highlight its potential as an adjunctive treatment in oncology, particularly for malignancies with limited therapeutic options.

Despite these promising results, further preclinical and clinical studies are needed to fully elucidate the compound's safety and efficacy profiles. Regulatory considerations, such as toxicity and potential drug-drug interactions, must also be thoroughly evaluated. Nevertheless, the current body of research underscores the therapeutic potential of 2-Pyrimidinamine, 4-chloro-N-methyl-6-(1-methylethyl)- and its relevance in the evolving landscape of chemical biology and drug discovery.